Cas no 6443-65-8 (1-bromo-4-[4-(4-ethoxyphenoxy)butoxy]benzene)
6443-65-8 structure
Product Name:1-bromo-4-[4-(4-ethoxyphenoxy)butoxy]benzene
CAS No:6443-65-8
MF:C18H21BrO3
MW:365.261544942856
CID:1682109
PubChem ID:2283300
Update Time:2025-04-21
1-bromo-4-[4-(4-ethoxyphenoxy)butoxy]benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-4-[4-(4-ethoxyphenoxy)butoxy]benzene
- UPCMLD0ENAT5774496:001
- Z237480268
- AKOS001358148
- DTXSID60367727
- 6443-65-8
-
- Inchi: 1S/C18H21BrO3/c1-2-20-16-9-11-18(12-10-16)22-14-4-3-13-21-17-7-5-15(19)6-8-17/h5-12H,2-4,13-14H2,1H3
- InChI Key: NPVVSAPCOBVVII-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)OCCCCOC1C=CC(=CC=1)OCC
Computed Properties
- Exact Mass: 364.06743
- Monoisotopic Mass: 364.06741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
1-bromo-4-[4-(4-ethoxyphenoxy)butoxy]benzene Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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